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Compound of Interest

Compound Name: LYN-1604

Cat. No.: B15604115

Essential Safety and Handling Guide for LYN-
1604

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with LYN-1604, a potent UNC-51-like
kinase 1 (ULK1) activator. Adherence to these protocols is essential to ensure personal safety
and maintain experimental integrity.

Personal Protective Equipment (PPE)

When handling LYN-1604, a comprehensive approach to personal protection is necessary to
prevent exposure through inhalation, ingestion, or skin contact. The following personal
protective equipment is required:

o Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash
goggles are mandatory.[1] A face shield should be worn in situations where splashing or
spattering of LYN-1604 solutions is possible.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[2] It is
advisable to double-glove, especially when handling concentrated solutions.[1] Gloves
should be inspected for any signs of degradation or puncture before use and disposed of
immediately after handling the compound.
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» Body Protection: A standard laboratory coat is required for all procedures involving LYN-
1604.[1][2] When there is a risk of significant splashing, a chemically resistant apron over the
lab coat is recommended. Full-length pants and closed-toe shoes are mandatory in the
laboratory at all times to protect the skin from potential exposure.[1]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator is necessary.[1] All respiratory protection use must be in accordance with the
institution's respiratory protection program, including fit-testing and training.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and to avoid environmental
contamination. The following step-by-step guidance outlines the operational workflow for
handling LYN-1604.
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Caption: Workflow for the safe handling of LYN-1604, from preparation to disposal.
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e Preparation:
o Always wear the full required PPE before handling LYN-1604.
o Conduct all work in a certified chemical fume hood to minimize inhalation exposure.
o Before use, ensure all equipment is clean and readily accessible.
e Handling and Storage:
o LYN-1604 is a solid powder and should be handled with care to avoid generating dust.
o For storage, LYN-1604 powder should be kept at -20°C for up to 3 years.[3][4]

o Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at
-80°C for up to one year or -20°C for one month.[3]

e Disposal:

o All waste materials contaminated with LYN-1604, including used gloves, disposable lab
coats, and bench paper, should be collected in a designated, sealed hazardous waste
container.

o Unused LYN-1604 and contaminated solutions should be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations. Do not pour down
the drain.

o After completing work, thoroughly decontaminate all surfaces and equipment with an
appropriate solvent (e.g., 70% ethanol), followed by soap and water.

Quantitative Data Summary

The following table summarizes key quantitative information for LYN-1604.
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Property Value Source
Molecular Weight 584.62 g/mol [4]

CAS Number 2088939-99-3 [4][5]
ECso (ULK1) 18.94 nM [4][6][7]
ICs0 (MDA-MB-231 cells) 1.66 M [3][41[7]
Binding Affinity (Kp) to ULK1 291.4 nM [B1[4117]

Experimental Protocols

Preparation of Stock Solutions

e DMSO: LYN-1604 can be dissolved in DMSO to a concentration of up to 100 mg/mL (171.05
mM), though sonication may be necessary.[4]

o Ethanol: Soluble in ethanol at 30 mg/mL.[5]
e DMF: Soluble in DMF at 30 mg/mL.[5]

For in vitro cell-based assays, a common starting concentration for treating cells is between 0.5
and 2.0 pM.[3][4][7]

Note: This information is intended as a guide for trained laboratory personnel. Always consult
the specific Safety Data Sheet (SDS) for LYN-1604 and your institution's safety protocols
before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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